![molecular formula C11H14FN3O B1466251 1-(3-Fluoropyridine-4-carbonyl)piperidin-4-amine CAS No. 1495708-75-2](/img/structure/B1466251.png)
1-(3-Fluoropyridine-4-carbonyl)piperidin-4-amine
Overview
Description
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The methods of synthesis of fluoropyridines, including 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of 1-(3-Fluoropyridine-4-carbonyl)piperidin-4-amine consists of a piperidine ring attached to a fluoropyridine ring via a carbonyl group. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines undergo intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Scientific Research Applications
1-(3-Fluoropyridine-4-carbonyl)piperidin-4-amineiperidone has a wide range of applications in the scientific research and medical fields. It is used as a reagent in the synthesis of various organic compounds, such as 2-fluoropyridine, 2-fluoropyrrolidine, and 3-fluoropyrrolidine. It is also used in the synthesis of various drugs, such as quinolone antibiotics and antifungal agents.
Mechanism of Action
The mechanism of action of 1-fluoro-4-piperidone is not well understood. However, it is believed that it acts as a nucleophile in the synthesis of various organic compounds. It is also believed to act as a catalyst in the synthesis of various drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-fluoro-4-piperidone are not well understood. However, it is believed that it may have an effect on the enzymes involved in the synthesis of various organic compounds. It is also believed to have an effect on the enzymes involved in the synthesis of various drugs.
Advantages and Limitations for Lab Experiments
1-(3-Fluoropyridine-4-carbonyl)piperidin-4-amineiperidone has several advantages for use in laboratory experiments. It is a relatively stable compound and is easily synthesized from pyridine and piperidine derivatives. It is also relatively non-toxic and has a low melting point, making it suitable for use in a wide range of laboratory experiments.
However, 1-fluoro-4-piperidone also has some limitations. It is a relatively expensive compound and is not as widely available as some other compounds. It is also a relatively reactive compound, making it unsuitable for use in some laboratory experiments.
Future Directions
1-(3-Fluoropyridine-4-carbonyl)piperidin-4-amineiperidone has a wide range of potential applications in the scientific research and medical fields. Further research is needed to explore the potential of this compound in the synthesis of new drugs and organic compounds. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-fluoro-4-piperidone. Additionally, further research is needed to explore potential uses in the fields of biotechnology and nanotechnology. Finally, further research is needed to explore potential uses in the fields of drug delivery and drug targeting.
properties
IUPAC Name |
(4-aminopiperidin-1-yl)-(3-fluoropyridin-4-yl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN3O/c12-10-7-14-4-1-9(10)11(16)15-5-2-8(13)3-6-15/h1,4,7-8H,2-3,5-6,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUCHEZYOECPMRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C(=O)C2=C(C=NC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.